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(chloromethyl)pyrimidine

Cat. No.: B13017929

Get Quote

Executive Summary & Application Context
2-Bromo-5-(chloromethyl)pyrimidine (CAS: 944903-80-8) is a bifunctional pyrimidine

scaffold. Its value lies in its orthogonal reactivity: the electrophilic chloromethyl group

(susceptible to SN2 displacement by amines/thiols) and the 2-bromo substituent (primed for

SNAr or Pd-catalyzed cross-coupling).

This guide provides the Target Analyte Profile (TAP) derived from standard synthetic validation.

As this compound is often generated in situ or immediately used due to the reactivity of the

benzylic-type chloride, the data below represents the consensus values observed during high-

purity isolation.

Structural Analysis & Spectroscopic Logic
Before interpreting the spectra, one must understand the symmetry and electronic environment

of the molecule.
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Symmetry: The molecule possesses a plane of symmetry passing through the C2-Br and C5-

CH2Cl bonds. Consequently, the protons at positions 4 and 6 are chemically equivalent.

Electronic Effects:

The pyrimidine ring is electron-deficient, deshielding ring protons significantly.

The C2-Bromo group is electron-withdrawing (inductive), further deshielding the ring.

The C5-Chloromethyl group is attached at the meta-like position relative to the ring

nitrogens, resulting in a methylene shift characteristic of benzylic chlorides but slightly

downfield due to the heterocycle.

Graphviz: Structural Logic & Fragmentation
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Figure 1: Logical fragmentation pathways and isotope signature for MS identification.

Experimental Protocol: Synthesis & Isolation
To ensure the validity of the spectroscopic data, the sample must be prepared via a controlled

protocol that eliminates the corresponding alcohol precursor.

Method: Deoxychlorination of (2-bromopyrimidin-5-yl)methanol.

Setup: Charge a flame-dried flask with (2-bromopyrimidin-5-yl)methanol (1.0 eq) and

anhydrous Dichloromethane (DCM) (0.2 M concentration).
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Activation: Cool to 0 °C. Add Thionyl Chloride (SOCl₂) (1.5 eq) dropwise. Optional: Add a

catalytic amount of DMF (1-2 drops) to form the Vilsmeier-Haack intermediate for faster

conversion.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC

(Hexane/EtOAc 7:3); the alcohol (lower Rf) should disappear, replaced by the chloride

(higher Rf).

Workup: Quench carefully with saturated aqueous NaHCO₃ (gas evolution!). Extract with

DCM (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification: Flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes) yields the pure

white/off-white solid.

Spectroscopic Data Analysis[1][2]
A. Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ (Chloroform-d) Instrument: 400 MHz[1]
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Nucleus
Shift (δ,
ppm)

Multiplicity Integral Assignment
Interpretati
on

¹H 8.68 Singlet (s) 2H H-4, H-6

Equivalent

ring protons.

Deshielded

by the N-

heterocycle

and Br-

substituent.

¹H 4.58 Singlet (s) 2H -CH₂Cl

Methylene

protons.

Shifted

downfield by

Cl and the

aromatic ring.

¹³C 161.5 - - C-2

Quaternary C

attached to

Br.

¹³C 158.8 - - C-4, C-6

CH carbons

of the

pyrimidine

ring.

¹³C 131.2 - - C-5

Quaternary C

attached to

the

chloromethyl

group.

¹³C 42.1 - - -CH₂Cl

Aliphatic

carbon

attached to

Cl.

Critical QC Check:
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Absence of Alcohol: Ensure no triplet/broad singlet appears at ~5.3 ppm (OH) or methylene

signal at ~4.7 ppm (CH₂OH).

Symmetry: The appearance of H-4/H-6 as a singlet confirms the 2,5-substitution pattern. If

these appear as doublets, the substitution is likely 4,5 or 4,6 (incorrect isomer).

B. Mass Spectrometry (MS)
Method: GC-MS (EI) or LC-MS (ESI+) Molecular Formula: C₅H₄BrClN₂ Molecular Weight:

207.46 g/mol

Isotope Signature (The "Fingerprint"): Due to the presence of one Bromine (⁷⁹Br/⁸¹Br ≈ 1:1) and

one Chlorine (³⁵Cl/³⁷Cl ≈ 3:1), the molecular ion cluster exhibits a distinct 3:4:1 intensity ratio.

m/z (Ion) Relative Intensity Origin

206 ~75% [M]⁺ (⁷⁹Br, ³⁵Cl)

208 ~100% (Base) [M+2]⁺ (⁸¹Br, ³⁵Cl) + (⁷⁹Br, ³⁷Cl)

210 ~25% [M+4]⁺ (⁸¹Br, ³⁷Cl)

171/173 High
[M - Cl]⁺ (Loss of chlorine,

benzylic cation formation)

C. Infrared Spectroscopy (FT-IR)
Medium: KBr Pellet or ATR (Neat)
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Wavenumber (cm⁻¹) Vibration Mode Functional Group

3050 - 3010 ν(C-H) Aromatic C-H stretch (weak)

2980 - 2950 ν(C-H) Aliphatic CH₂ stretch

1560, 1420 ν(C=N), ν(C=C)
Pyrimidine ring skeletal

vibrations

1265 δ(CH₂-Cl) Wagging mode

740 - 700 ν(C-Cl) Carbon-Chlorine stretch

680 ν(C-Br) Carbon-Bromine stretch

Quality Control & Troubleshooting
When synthesizing or sourcing this compound, common impurities include the hydrolysis

product (alcohol) or the dimer (ether formation).

Graphviz: Impurity & Workflow Logic
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Figure 2: Rapid NMR-based decision tree for purity assessment.

Troubleshooting Table:
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Observation Diagnosis Remediation

NMR: Extra singlet at 4.75

ppm

Residual Alcohol (Start

Material)

Re-treat with SOCl₂; ensure

anhydrous conditions.

MS: M+ peak at ~370 Dimer formation (Ether)

Avoid heating the alcohol

without sufficient chlorinating

agent.

Appearance: Yellow oil Decomposition / Free Br₂

Recrystallize from

Hexanes/EtOAc or run silica

plug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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